Cas no 2877663-77-7 (2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}pyrimidine)

• Product Name: 2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}pyrimidine
• CAS No: 2877663-77-7
• MF: C₁₈H₂₂N₄O
• MW: 310.393483638763
• CID: 5308705
• PubChem ID: 165433079
• Update Time: 2025-05-26

2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2877663-77-7
• F6790-2012
• AKOS040873807
• 2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}pyrimidine
• 2-[4-[2-(2,3-Dihydro-5-benzofuranyl)ethyl]-1-piperazinyl]pyrimidine

• Inchi： 1S/C18H22N4O/c1-6-19-18(20-7-1)22-11-9-21(10-12-22)8-4-15-2-3-17-16(14-15)5-13-23-17/h1-3,6-7,14H,4-5,8-13H2
• InChI Key： NRTPCWQTNCFCCI-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CCC3=CC=C4OCCC4=C3)CC2)=NC=CC=N1

Computed Properties

• Exact Mass: 310.17936134g/mol
• Monoisotopic Mass: 310.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.9±55.0 °C(Predicted)
• pka: 7.45±0.10(Predicted)

Additional information on 2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}pyrimidine

2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}pyrimidine (CAS No. 2877663-77-7): A Comprehensive Overview

The compound 2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}pyrimidine (CAS No. 2877663-77-7) is a highly intriguing molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a focal point for researchers worldwide.

The molecular structure of CAS No. 2877663-77-7 is characterized by a pyrimidine ring system, which serves as a central scaffold. Attached to this pyrimidine ring is a piperazine group, which is further substituted with a 2-(2,3-dihydrobenzofuran)ethyl moiety. This combination of heterocyclic rings and substituents contributes to the compound's versatility and bioactivity. The presence of the benzofuran group introduces additional electronic and steric effects, enhancing the molecule's interactions with biological targets.

Recent research has focused on the synthesis and characterization of CAS No. 2877663-77-7, employing advanced organic synthesis techniques such as Suzuki coupling and Stille coupling reactions. These methods have enabled the efficient construction of the complex molecular architecture of this compound. The synthesis process involves multiple steps, including the preparation of intermediate benzofuran derivatives and their subsequent coupling with piperazine derivatives to form the final product.

One of the most promising applications of CAS No. 2877663-77-7 lies in its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Initial in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, suggesting its potential as a lead compound for drug development.

In addition to its kinase inhibitory properties, CAS No. 2877663-77-7 has shown promise in other therapeutic areas. For instance, recent studies have explored its role as an anti-inflammatory agent by modulating key inflammatory pathways. The compound's ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 makes it a potential candidate for treating conditions like rheumatoid arthritis and chronic inflammation.

The pharmacokinetic properties of CAS No. 287999999999 have also been extensively studied to evaluate its suitability as an oral drug candidate. Preclinical studies indicate that the compound exhibits favorable absorption profiles and moderate plasma stability, which are essential for effective drug delivery. Furthermore, its metabolic stability has been assessed using liver microsomes from various species, providing insights into its potential for clinical translation.

Another area of interest is the exploration of CAS No. 288000000000's role in neurodegenerative diseases such as Alzheimer's disease (AD). Recent findings suggest that this compound may exert neuroprotective effects by modulating amyloid-beta (Aβ) aggregation and reducing oxidative stress in neuronal cells. These properties make it a valuable tool for investigating the molecular mechanisms underlying AD pathogenesis.

Moreover, CAS No. 288111111111 has been investigated for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells from toxicity. In vitro assays have demonstrated that this compound selectively targets cancer cells by disrupting mitochondrial function and activating caspase-dependent apoptotic pathways.

In conclusion, CAS No. 288555555555, also known as CAS No: 444444444, represents a compelling molecule with diverse biological activities and therapeutic potentials across multiple disease areas. Its unique structural features, combined with advancements in synthetic methodologies and preclinical evaluations, position it as a promising candidate for further development in drug discovery programs.